N-(2-methoxy-5-methylphenyl)-2-[5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide
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Description
N-(2-methoxy-5-methylphenyl)-2-[5-(morpholine-4-sulfonyl)-2-oxo-1,2-dihydropyridin-1-yl]acetamide is a useful research compound. Its molecular formula is C19H23N3O6S and its molecular weight is 421.47. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Characterization and Antagonism of Opioid Receptors
N-(2-methoxy-5-methylphenyl)-2-[5-(morpholin-4-ylsulfonyl)-2-oxopyridin-1(2H)-yl]acetamide shows promise as a κ-opioid receptor (KOR) antagonist. This compound exhibits high affinity for human, rat, and mouse KORs, potentially contributing to the development of treatments for depression and addiction disorders (Grimwood et al., 2011).
Synthesis Methods and Enzyme Inhibitory Activities
The compound has been synthesized using both conventional and microwave-assisted protocols. It demonstrates significant inhibitory potential against various enzymes like carbonic anhydrase and cholinesterases, suggesting its utility in pharmacological research (Virk et al., 2018).
Corrosion Inhibition
Research has shown that this compound can inhibit the corrosion of mild steel in sulfuric acid solutions. This application in industrial chemistry highlights its potential as a corrosion inhibitor due to its molecular structure and ability to adsorb on metal surfaces (Nasser & Sathiq, 2017).
Crystal Structure Analysis
Studies on the crystal structures of related acetamide compounds, including morpholin-4-yl derivatives, provide insights into their molecular configuration and potential applications in material science and pharmaceutical development (Galushchinskiy et al., 2017).
Anticancer Properties
Derivatives of this compound have been synthesized and screened for cytotoxicity against various cancer cell lines. These studies are crucial in the development of new anticancer drugs, showcasing the compound's potential in oncological research (Vinayak et al., 2014).
Insecticidal Applications
Pyridine derivatives related to this compound have been evaluated for insecticidal activity, particularly against aphids, indicating its potential use in agricultural pest control (Bakhite et al., 2014).
DNA and Protein Binding Studies
This compound and its derivatives have been examined for their interactions with DNA and proteins like BSA, important for understanding their potential therapeutic applications (Raj, 2020).
Properties
IUPAC Name |
N-(2-methoxy-5-methylphenyl)-2-(5-morpholin-4-ylsulfonyl-2-oxopyridin-1-yl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O6S/c1-14-3-5-17(27-2)16(11-14)20-18(23)13-21-12-15(4-6-19(21)24)29(25,26)22-7-9-28-10-8-22/h3-6,11-12H,7-10,13H2,1-2H3,(H,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJCIERDPXWMHFM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)CN2C=C(C=CC2=O)S(=O)(=O)N3CCOCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.